Cas no 1523183-96-1 (1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1523183-96-1
• MF: C₇H₁₂N₂OS
• MW: 172.247980117798
• CID: 5872246
• PubChem ID: 21667659
• Update Time: 2025-08-03

1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol
• 1523183-96-1
• EN300-1858322

• Inchi： 1S/C7H12N2OS/c1-5-9-6(4-11-5)7(10)3-8-2/h4,7-8,10H,3H2,1-2H3
• InChI Key： FLTGNKLZBSOCRG-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(CNC)O

Computed Properties

• Exact Mass: 172.06703418g/mol
• Monoisotopic Mass: 172.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 73.4Ų

Additional information on 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1523183-96-1)

1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1523183-96-1) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound features a thiazole ring, a heterocyclic moiety known for its prevalence in bioactive molecules, coupled with an ethanolamine side chain that enhances its solubility and interaction with biological targets. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The methylamino and hydroxyl functional groups in 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol contribute to its versatility in chemical reactions, making it a valuable intermediate in organic synthesis. Recent studies highlight its potential in modulating neurotransmitter receptors, a hot topic in neuroscience due to the growing demand for treatments targeting neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its thiazole core aligns with trends in fragment-based drug design (FBDD), a strategy increasingly adopted by pharmaceutical companies to accelerate drug development.

From a technical perspective, the compound's CAS No. 1523183-96-1 serves as a critical identifier for researchers sourcing high-purity materials. Analytical techniques such as NMR spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to verify its structural integrity and purity. These methods are frequently searched by chemists seeking reliable protocols for quality control in synthetic workflows. Furthermore, the compound's stability under various pH conditions has been investigated, addressing common queries about its storage requirements and handling precautions in laboratory settings.

In the context of green chemistry, 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol has been explored for its compatibility with sustainable solvents like ethanol-water mixtures, reflecting the industry's shift toward environmentally friendly practices. This aligns with searches for eco-friendly synthesis routes, a trending topic among academic and industrial chemists. Its potential as a precursor for biodegradable materials also resonates with global initiatives to reduce chemical waste.

Beyond its pharmaceutical relevance, this compound has sparked interest in material science, particularly in the design of functionalized polymers. The thiazole ring's electron-rich nature makes it a candidate for conductive materials, a subject gaining traction due to advancements in flexible electronics. Such applications are frequently discussed in forums and publications focused on emerging technologies, further amplifying the compound's visibility in interdisciplinary research.

To summarize, 1-(2-methyl-1,3-thiazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1523183-96-1) exemplifies the convergence of medicinal chemistry, sustainable synthesis, and advanced materials. Its multifaceted utility ensures continued exploration across scientific domains, addressing both longstanding challenges and contemporary innovations. For researchers, staying updated on its latest applications—whether through patent literature or open-access journals—is essential to leveraging its full potential.